Cas no 85249-09-8 (Estrane-3,17-dione)

• Product Name: Estrane-3,17-dione
• CAS No: 85249-09-8
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 4235393
• PubChem ID: 14754309
• Update Time: 2025-04-24

Estrane-3,17-dione Chemical and Physical Properties

Names and Identifiers

• Estrane-3,17-dione
• A)-Estrane-3,17-dione
• FAA69658
• (5
• SY297072
• 5Alpha-Estran-3, 17-dione
• 85249-09-8
• SCHEMBL19961985
• SY297073

• Inchi： 1S/C18H26O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h11,13-16H,2-10H2,1H3
• InChI Key： CRDKSBHJIGNEOH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1(C)CCC1C3CCC(CC3CCC12)=O

Computed Properties

• Exact Mass: 274.193280068g/mol
• Monoisotopic Mass: 274.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives